Cas no 6635-34-3 (8-methyl-1,2,3,4tetrazolo1,5-apyridine)

8-Methyl-1,2,3,4-tetrazolo[1,5-a]pyridine is a heterocyclic compound featuring a fused tetrazole and pyridine ring system, with a methyl substituent at the 8-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its tetrazole moiety is known for metabolic stability and bioisosteric properties, often serving as a carboxylic acid surrogate in drug design. The compound’s rigid framework enhances binding affinity in target interactions, while the methyl group can influence solubility and lipophilicity. It is particularly useful in the development of nitrogen-rich scaffolds for medicinal chemistry applications, offering versatility in derivatization for optimized biological activity.

8-methyl-1,2,3,4tetrazolo1,5-apyridine structure

6635-34-3 structure

Product Name:8-methyl-1,2,3,4tetrazolo1,5-apyridine

CAS No:6635-34-3

MF:C₆H₆N₄

MW:134.13863992691

MDL:MFCD07658049

CID:1717813

PubChem ID:243022

Update Time:2025-05-28

8-methyl-1,2,3,4tetrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

- 8-methyltetrazolo[1,5-a]pyridine
- tetrazolo[1,5-a]pyridine, 8-methyl-
- 8-methyl-1,2,3,4tetrazolo1,5-apyridine
- 8-METHYL-[1,2,3,4]TETRAZOLO[1,5-A]PYRIDINE
- XCHUDMUIDBXNMH-UHFFFAOYSA-N
- NSC-52207
- STK688694
- AKOS005601589
- [1,2,3,4]Tetrazolo[1,5-a]pyridine, 8-methyl-
- SCHEMBL17252308
- 6635-34-3
- DTXSID80287690
- NSC52207
- EN300-22936855
- MDL： MFCD07658049
- Inchi： 1S/C6H6N4/c1-5-3-2-4-10-6(5)7-8-9-10/h2-4H,1H3
- InChI Key： XCHUDMUIDBXNMH-UHFFFAOYSA-N
- SMILES： N12C=CC=C(C)C1=NN=N2

Computed Properties

Exact Mass: 134.05938
Monoisotopic Mass: 134.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 43.1Å²

Experimental Properties

Density: 1.39
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.722
PSA: 43.08

8-methyl-1,2,3,4tetrazolo1,5-apyridine Pricemore >>

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Enamine	EN300-22936855-1g	8-methyl-[1,2,3,4]tetrazolo[1,5-a]pyridine	6635-34-3		1g	$513.0	2023-09-15
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Enamine	EN300-22936855-0.1g	8-methyl-[1,2,3,4]tetrazolo[1,5-a]pyridine	6635-34-3	95%	0.1g	$451.0	2024-06-20
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